Cas no 911364-09-5 (Carbamic acid, [2-(hydroxyamino)-2-iminoethyl]-, phenylmethyl ester)

• Product name: Carbamic acid, [2-(hydroxyamino)-2-iminoethyl]-, phenylmethyl ester
• CAS No: 911364-09-5
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• MDL: MFCD26793633
• CID: 1960709
• PubChem ID: 110191621

Carbamic acid, [2-(hydroxyamino)-2-iminoethyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(hydroxyamino)-2-iminoethyl]-, phenylmethyl ester
• SCHEMBL26734673
• 911364-09-5
• Benzyl (2-(hydroxyamino)-2-iminoethyl)carbamate
• benzyl2-amino-2-(hydroxyimino)ethylcarbamate

• MDL： MFCD26793633
• Inchi： InChI=1S/C10H13N3O3/c11-9(13-15)6-12-10(14)16-7-8-4-2-1-3-5-8/h1-5,15H,6-7H2,(H2,11,13)(H,12,14)
• InChI Key： ZBXIEJDYVHPGMD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)NCC(=NO)N

Computed Properties

• Exact Mass: 223.09569129Da
• Monoisotopic Mass: 223.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.9Ų

Additional information on Carbamic acid, [2-(hydroxyamino)-2-iminoethyl]-, phenylmethyl ester

Comprehensive Overview of Carbamic acid, [2-(hydroxyamino)-2-iminoethyl]-, phenylmethyl ester (CAS No. 911364-09-5)

Carbamic acid, [2-(hydroxyamino)-2-iminoethyl]-, phenylmethyl ester (CAS No. 911364-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, belongs to the class of carbamate esters, which are widely studied for their potential applications in drug development and enzyme inhibition. The presence of both hydroxyamino and imino functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the scientific community has shown growing interest in carbamate derivatives, particularly those with hydroxyamino substituents, due to their role in modulating biological activity. Researchers have explored the potential of Carbamic acid, [2-(hydroxyamino)-2-iminoethyl]-, phenylmethyl ester in targeted therapies, especially in the context of enzyme inhibitors and signal transduction modulators. Its molecular framework allows for interactions with various biological targets, making it a subject of ongoing studies in medicinal chemistry.

The compound's CAS No. 911364-09-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Given the increasing demand for precision medicine and small-molecule therapeutics, this compound has been investigated for its potential to address unmet medical needs. For instance, its hydroxyamino moiety is of particular interest in designing chemo-protective agents, as it may contribute to redox modulation and cellular defense mechanisms.

From a synthetic chemistry perspective, Carbamic acid, [2-(hydroxyamino)-2-iminoethyl]-, phenylmethyl ester presents intriguing challenges and opportunities. Its preparation often involves multi-step reactions, including the protection of sensitive functional groups and selective esterification. The compound's stability under various conditions is a key consideration for researchers, as it influences its applicability in drug formulation and delivery systems. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes for such derivatives.

In the context of bioconjugation and proteomics, this compound has been explored as a potential linker or labeling reagent. Its ability to form stable covalent bonds with biomolecules makes it a candidate for diagnostic applications and targeted drug delivery. Additionally, the phenylmethyl ester group in its structure offers opportunities for further chemical modifications, enabling the development of tailored derivatives with enhanced properties.

The rising popularity of computational chemistry and AI-driven drug discovery has further amplified interest in compounds like Carbamic acid, [2-(hydroxyamino)-2-iminoethyl]-, phenylmethyl ester. In silico studies have been conducted to predict its binding affinities and pharmacokinetic profiles, accelerating the identification of potential therapeutic applications. This aligns with the broader trend of integrating machine learning and molecular modeling into early-stage research.

As the scientific community continues to explore the frontiers of chemical biology, compounds such as Carbamic acid, [2-(hydroxyamino)-2-iminoethyl]-, phenylmethyl ester (CAS No. 911364-09-5) will likely remain at the forefront of innovation. Their unique structural features and functional versatility make them invaluable tools for advancing our understanding of molecular interactions and developing next-generation therapeutics. Future research may focus on optimizing their synthetic accessibility and expanding their applications in personalized medicine.